Cas no 79714-08-2 (Glycine, N-(2-thienylmethyl)-, ethyl ester)

Glycine, N-(2-thienylmethyl)-, ethyl ester structure
79714-08-2 structure
Product name:Glycine, N-(2-thienylmethyl)-, ethyl ester
CAS No:79714-08-2
MF:C9H13NO2S
MW:199.27002
CID:1798366
PubChem ID:12752006

Glycine, N-(2-thienylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-(2-thienylmethyl)-, ethyl ester
    • ethyl 2-(thiophen-2-ylmethylamino)acetate
    • CS-0091241
    • ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
    • AKOS009051201
    • WS-02264
    • 79714-08-2
    • SCHEMBL21789275
    • E72080
    • Ethyl (thiophen-2-ylmethyl)glycinate
    • ethyl 2-((thiophen-2-ylmethyl)amino)acetate
    • ethyl 2-{[(thiophen-2-yl)methyl]amino}acetate
    • Inchi: InChI=1S/C9H13NO2S/c1-2-12-9(11)7-10-6-8-4-3-5-13-8/h3-5,10H,2,6-7H2,1H3
    • InChI Key: JCQFRVKITJROJQ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CNCC1=CC=CS1

Computed Properties

  • Exact Mass: 199.06669983g/mol
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6Ų
  • XLogP3: 1.3

Glycine, N-(2-thienylmethyl)-, ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA58014-2mg
ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
79714-08-2
2mg
$86.00 2024-04-19
A2B Chem LLC
BA58014-1mg
ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
79714-08-2
1mg
$73.00 2024-04-19
A2B Chem LLC
BA58014-3mg
ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
79714-08-2
3mg
$105.00 2024-04-19
Chemenu
CM443286-5g
ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
79714-08-2 95%+
5g
$1861 2023-02-01
Chemenu
CM443286-1g
ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
79714-08-2 95%+
1g
$709 2023-02-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1161881-5g
Ethyl 2-((thiophen-2-ylmethyl)amino)acetate
79714-08-2 98%
5g
¥14515.00 2024-07-28
A2B Chem LLC
BA58014-10mg
ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
79714-08-2
10mg
$135.00 2024-04-19
A2B Chem LLC
BA58014-5mg
ETHYL 2-[(THIOPHEN-2-YLMETHYL)AMINO]ACETATE
79714-08-2
5mg
$118.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1161881-1g
Ethyl 2-((thiophen-2-ylmethyl)amino)acetate
79714-08-2 98%
1g
¥5987.00 2024-07-28

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